molecular formula C18H20N4OS B7436875 4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole

4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole

Cat. No. B7436875
M. Wt: 340.4 g/mol
InChI Key: WQXHZCMNWCUQDE-CQSZACIVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole, also known as 'compound A', is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it an interesting subject for further investigation. In

Mechanism of Action

The mechanism of action of compound A is not fully understood. Further research could focus on elucidating the signaling pathways involved in its effects.
3. Toxicology studies: Compound A has not been extensively studied for its potential toxic effects. Further research could focus on evaluating its safety profile in animal models.
4. Development of neuroprotective drugs: Compound A has shown neuroprotective effects in various models of neurodegenerative diseases. Further research could focus on the development of neuroprotective drugs based on the structure of compound A.
In conclusion, compound A is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it an interesting subject for further investigation. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on compound A could lead to the development of novel drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. It has also been extensively studied for its potential applications in scientific research, making it a well-characterized compound. However, there are also some limitations for lab experiments with compound A. It is a relatively new compound, and its mechanism of action is not fully understood. It also has not been extensively studied for its potential toxic effects, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on compound A. Some of the potential areas of investigation include:
1. Development of anticancer drugs: Compound A has shown potent anticancer activity in various cancer cell lines. Further research could focus on the development of anticancer drugs based on the structure of compound A.
2.

Synthesis Methods

The synthesis of compound A involves the reaction of 2-(2-phenylpropan-2-yl)-1,3-thiazole with 3-azido-1-propanol in the presence of a copper catalyst. This reaction leads to the formation of the triazole ring, which is an important structural feature of compound A. The resulting compound is then purified using column chromatography to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of compound A.

Scientific Research Applications

Compound A has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation. Some of the scientific research applications of compound A include:
1. Cancer research: Compound A has been found to exhibit potent anticancer activity in various cancer cell lines. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for the development of anticancer drugs.
2. Neurodegenerative diseases: Compound A has been found to exhibit neuroprotective effects in various models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been shown to protect neuronal cells from oxidative stress and inflammation, making it a potential candidate for the development of neuroprotective drugs.
3. Anti-inflammatory activity: Compound A has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has been shown to be effective in various models of inflammation, making it a potential candidate for the development of anti-inflammatory drugs.

properties

IUPAC Name

4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N4OS/c1-18(2,13-6-4-3-5-7-13)17-19-16(12-24-17)15-10-22(21-20-15)14-8-9-23-11-14/h3-7,10,12,14H,8-9,11H2,1-2H3/t14-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQXHZCMNWCUQDE-CQSZACIVSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C1=CC=CC=C1)C2=NC(=CS2)C3=CN(N=N3)C4CCOC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C1=CC=CC=C1)C2=NC(=CS2)C3=CN(N=N3)[C@@H]4CCOC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[1-[(3R)-oxolan-3-yl]triazol-4-yl]-2-(2-phenylpropan-2-yl)-1,3-thiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.